![molecular formula C12H10O5 B452143 8-ethoxy-2-oxo-2H-chromene-3-carboxylic acid CAS No. 81017-24-5](/img/structure/B452143.png)
8-ethoxy-2-oxo-2H-chromene-3-carboxylic acid
Overview
Description
8-ethoxy-2-oxo-2H-chromene-3-carboxylic acid is a chemical compound with the molecular formula C12H10O5 and a molecular weight of 234.21 . It is used for proteomics research .
Synthesis Analysis
The compound ethyl-8-ethoxy-2-oxo-2H-chromene-3-carboxylate, which is closely related to 8-ethoxy-2-oxo-2H-chromene-3-carboxylic acid, has been synthesized by Knoevenagel condensation reaction . The product obtained was characterized by IR, 1H NMR, MS spectral analysis and finally the crystal and molecular structure was determined by single crystal X-ray diffraction studies .Molecular Structure Analysis
The InChI code for 8-ethoxy-2-oxo-2H-chromene-3-carboxylic acid is 1S/C12H10O5/c1-2-16-9-5-3-4-7-6-8 (11 (13)14)12 (15)17-10 (7)9/h3-6H,2H2,1H3, (H,13,14) .Physical And Chemical Properties Analysis
8-ethoxy-2-oxo-2H-chromene-3-carboxylic acid is a solid at room temperature . It has a molecular weight of 234.21 .Scientific Research Applications
Chemical Synthesis
“8-ethoxy-2-oxo-2H-chromene-3-carboxylic acid” is a chemical compound with the molecular formula C12H10O5 . It is used in various chemical synthesis processes. For instance, it has been used in the reaction with hydrazine hydrate .
Biological Activities
Chromene derivatives, including “8-ethoxy-2-oxo-2H-chromene-3-carboxylic acid”, have been studied for their potential biological activities. They have been found to exhibit a broad spectrum of biological activities, including analgesic, anti-arthritis, anti-inflammatory, anti-pyretic, anti-viral, anti-cancer, and anticoagulant properties .
Synthesis of Heterocyclic Compounds
Hydrazides, which can be synthesized from “8-ethoxy-2-oxo-2H-chromene-3-carboxylic acid”, are versatile raw materials used to synthesize various functionalized heterocycles . These heterocycles have a wide range of biological activities.
Synthesis of Hydrazones
The compound has been used as a precursor in the syntheses of several hydrazones . Hydrazones are organic compounds that are often used in the preparation of pharmaceuticals.
Green Chemistry Applications
The compound has been used in green chemistry applications, such as the microwave-accelerated synthesis of 2-oxo-2H-chromene-3-carboxylic acid using agro-waste extract .
Catalyst in Chemical Reactions
“8-ethoxy-2-oxo-2H-chromene-3-carboxylic acid” has been used as a catalyst in various chemical reactions, including the synthesis of 4H-chromene derivatives .
Safety and Hazards
properties
IUPAC Name |
8-ethoxy-2-oxochromene-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O5/c1-2-16-9-5-3-4-7-6-8(11(13)14)12(15)17-10(7)9/h3-6H,2H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMFDBVXPWUZBIE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=O)C(=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70351531 | |
Record name | 8-ethoxy-2-oxo-2H-chromene-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70351531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-ethoxy-2-oxo-2H-chromene-3-carboxylic acid | |
CAS RN |
81017-24-5 | |
Record name | 8-Ethoxy-2-oxo-2H-1-benzopyran-3-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=81017-24-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-ethoxy-2-oxo-2H-chromene-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70351531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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